Cas no 2228548-81-8 (1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228548-81-8
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 6085106
• PubChem ID: 165839430
• Update Time: 2025-11-06

1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid
• EN300-1860422
• 2228548-81-8

• Inchi： 1S/C15H14O2S/c16-14(17)15(9-4-10-15)13-8-7-12(18-13)11-5-2-1-3-6-11/h1-3,5-8H,4,9-10H2,(H,16,17)
• InChI Key： JTJHTXNUHWGECA-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 258.07145086g/mol
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228548-81-8)

1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. The compound, identified by its Chemical Abstracts Service (CAS) number 2228548-81-8, features a cyclobutane core substituted with a 5-phenylthiophen-2-yl moiety, making it a promising candidate for various applications ranging from drug development to advanced material synthesis. This introduction delves into the compound's chemical structure, synthesis methods, and the latest research applications that highlight its potential in modern science.

The molecular structure of 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring connected to a carboxylic acid group at one position and a 5-phenylthiophen-2-yl group at another. The presence of the thiophene ring system introduces electron-rich characteristics, while the phenyl group enhances hydrophobic interactions, making the compound particularly interesting for interactions with biological targets. This dual functionality has been explored in recent studies for its potential as an intermediate in the synthesis of bioactive molecules.

In terms of synthesis, 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid can be prepared through multi-step organic reactions, typically involving cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and enabling further exploration of the compound's applications.

One of the most compelling areas of research involving 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid is its application in pharmaceutical development. The compound's structural motifs are reminiscent of known bioactive scaffolds, suggesting potential as a lead molecule for drug discovery. Recent studies have demonstrated its utility in designing molecules with enhanced binding affinity to specific biological targets. For instance, modifications based on this scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways, positioning it as a candidate for therapeutic intervention.

Moreover, the electronic properties of 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid make it an attractive building block for materials science applications. The conjugated system formed by the thiophene and phenyl rings contributes to its semiconducting behavior, making it suitable for use in organic electronic devices such as light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Research has begun to explore its integration into flexible electronics, where its stability and electronic characteristics could provide advantages over conventional materials.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the compound's behavior. Molecular modeling studies have predicted favorable interactions between 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid and biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing rapid screening of potential derivatives with optimized properties.

The versatility of 1-(5-phenylthiophen-2-yl)cyclobutane-1-carboxylic acid extends to its role as a ligand in coordination chemistry. Its ability to chelate metal ions has been exploited in catalytic systems where it serves as a ligand to enhance reaction efficiency. Such applications are particularly relevant in industrial processes where metal-catalyzed reactions are employed for large-scale synthesis.

Future directions for research on 1-(5-phenylthiophen-2-y[cyclobutane]-1-carboxylic acid) include exploring its derivatives for improved bioactivity and material properties. By modifying the substituents on the cyclobutane ring or introducing additional functional groups, researchers aim to tailor the compound's characteristics for specific applications. Additionally, investigating its environmental stability and biodegradability will be crucial for assessing its sustainability profile.

In conclusion, 1-(5 - phen yl thi oph en - 2 - yl ) cyc lob ut an e - 1 - car box y l ic ac id ( CAS No . 2228548 - 81 - 8 ) represents a fascinating compound with broad potential across multiple scientific disciplines . Its unique structural features , coupled with recent advancements in synthetic and computational chemistry , position it as a valuable asset for both pharmaceutical and materials scientists . As research continues to uncover new applications , this compound is poised to play an increasingly important role in modern science and technology .